BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Allitol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allitol

Cat. No.: B117809

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Allitol. Adherence to these procedures is
essential for maintaining a safe laboratory environment. While Allitol is not classified as a
hazardous substance, following standard laboratory safety protocols is a mandatory best
practice.[1][2]

Quantitative Data

A summary of the key physical and chemical properties of Allitol is presented below. This
information is critical for safe handling, storage, and experimental planning.

Property Value Source
CAS Number 488-44-8 [11[2][3]
Molecular Formula C6H1406 [2][3]
Molecular Weight 182.17 g/mol [2][3]
Appearance White, crystalline solid/powder [4115]
Melting Point 93 - 97 °C (199 - 207 °F) [5]
Solubility Highly soluble in water [4]
Storage Temperature 2-8°C [4]
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Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against potential exposure during the handling of any chemical, including Allitol. Although not
classified as hazardous, direct contact should always be minimized.

Recommended PPE for Handling Allitol:

o Eye Protection: Chemical safety goggles or glasses are mandatory to protect against dust
particles.[5]

e Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin contact.
o Body Protection: A standard laboratory coat should be worn to protect clothing and skin.

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[5] However, if there is a potential for generating significant
amounts of dust, a filtering half mask or a half mask with particle filters should be used.[6][7]
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PPE Selection for Handling Allitol

Start: Handling Allitol

What is the handling procedure?

Solid Form

Weighing solid or dissolving Transferring solution

Enhanced PPE:

Standard PPE:

Sl gEelies - Safety glasses
- Lab coat
- Lab coat
- Gloves
- Gloves

- Respiratory protection (if dusty)

End: Procedure Complete

Click to download full resolution via product page

Caption: PPE selection workflow for handling Allitol.

Operational Plans: Handling and Storage

Proper operational procedures are critical to ensure safety and maintain the integrity of the
chemical.

Handling Protocol

« Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including PPE, readily available.
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Ventilation: Work in a well-ventilated area. A chemical fume hood may be used to minimize
dust dispersion.[1]

Weighing: When weighing the solid material, perform the task in a designated area, away
from drafts, to prevent the powder from becoming airborne.

Dissolving: When preparing solutions, slowly add the Allitol to the solvent to avoid
splashing.

Post-Handling: After handling, wash hands thoroughly.[1] Clean all equipment and the work
area.
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General Handling Protocol for Allitol

Start: Prepare for Handling

Weigh Allitol Solid

Prepare Allitol Solution

Conduct Experiment

End: Handling Complete

Click to download full resolution via product page

Caption: Standard workflow for handling Allitol in a laboratory setting.
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Storage Protocol

o Container: Keep the container tightly closed.[5]
e Environment: Store in a dry, cool, and well-ventilated place, away from moisture.[5][8]

e Stock Solutions: If preparing stock solutions, it is recommended to store them at -20°C for
use within one month or at -80°C for use within six months.[8] To avoid repeated freeze-thaw
cycles, store solutions in aliquots.[8]

Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Disposal of Unused Allitol and Contaminated Materials

o Waste Collection: Collect unused Allitol powder and any materials lightly contaminated with
it (e.g., weighing paper, gloves) in a designated, clearly labeled waste container for non-
hazardous chemical waste.

e Solution Disposal: Aqueous solutions of Allitol can typically be disposed of down the drain
with copious amounts of water, depending on institutional and local regulations. Always
confirm your institution's specific guidelines for agueous waste disposal.

» Final Disposal: The collected solid waste should be disposed of through your institution's
chemical waste management program.
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Disposal Workflow for Allitol Waste

Start: Waste Generated

Identify Waste Type

Solid Waste (Unused powder, contaminated items)

Not Permitted Permitted

[Dispose Down Drain with Copious Watea

[Dispose through Chemical Waste Program)

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Allitol waste.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b117809?utm_src=pdf-body-img
https://www.benchchem.com/product/b117809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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